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Compound of Interest

Ethyl 3-bromo-5-
Compound Name: o
fluoroisonicotinate

Cat. No.: B1420903

In-Depth Technical Safety Guide: Ethyl 3-bromo-
5-fluoroisonicotinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Ethyl 3-bromo-
5-fluoroisonicotinate (CAS No. 1214335-25-7), a versatile building block in pharmaceutical
and chemical synthesis.[1] The information is compiled to assist researchers and professionals
in handling this compound safely.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of Ethyl 3-bromo-5-
fluoroisonicotinate. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Source
CAS Number 1214335-25-7 [1112113114]
Molecular Formula C8H7BrFNO2 [1][4]
Molecular Weight 248.0491 g/mol [1]
Appearance White to yellow Solid [5]

Purity 98.0% [2]

Boiling Point 159 °C / 318 °F

Density 1.506 g/cm3 (at 25 °C / 77 °F)

Storage Temperature 2-8°C [5]

Hazard Identification and Precautionary Measures

Ethyl 3-bromo-5-fluoroisonicotinate is classified as a hazardous chemical. The following
hazard and precautionary statements are based on available safety data sheets.

Hazard Statements:

H226: Flammable liquid and vapour.

e H300 + H310 + H330: Fatal if swallowed, in contact with skin or if inhaled.
e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements: A comprehensive list of precautionary statements is provided below,
categorized by prevention, response, storage, and disposal.
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Precautionary Statement L
Category Cod Description
ode

Keep away from heat, sparks,
Prevention P210 open flames, and hot surfaces.

No smoking.[6]

P233 Keep container tightly closed.
Ground/bond container and
P240 o _
receiving equipment.
Use explosion-proof
P241 electrical/ventilating/lighting
equipment.
P242 Use only non-sparking tools.
Take precautionary measures
pP243 ) o
against static discharge.
Do not breathe mist or
P260
vapours.
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay.
Do not get in eyes, on skin, or
P262 .
on clothing.
Wash skin thoroughly after
P264 .
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.
Avoid release to the
P273

environment.
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Wear protective gloves/eye

P280 ) ]

protection/face protection.
P284 Wear respiratory protection.
Response P301 + P310

IF SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician.[7]

P301 + P312 + P330

IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell. Rinse mouth.

P302 + P352

IF ON SKIN: Wash with plenty

of soap and water.

P303 + P361 + P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

P304 + P340 + P310

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing.
Immediately call a POISON
CENTER/doctor.

P304 + P340 + P312

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing. Call
a POISON CENTER/doctor if

you feel unwell.

Take off contaminated clothing

P362
and wash before reuse.
Storage P405 Store locked up.[7]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.
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Experimental Protocols & Handling

Safe Handling Procedures:

Work under a chemical fume hood.

» Do not inhale the substance or mixture.

» Avoid the generation of vapours and aerosols.

o Ensure adequate ventilation, especially in confined areas.[8]

o Keep away from open flames, hot surfaces, and sources of ignition.[6]
o Take precautionary measures against static discharge.

» Wear appropriate personal protective equipment (PPE), including flame-retardant antistatic
protective clothing, gloves, and eye/face protection.[3]

» Wash hands and face thoroughly after handling.

Storage Conditions:

o Store in a dry, cool, and well-ventilated place.[6][9]

o Keep the container tightly closed.[6]

o Keep away from heat and sources of ignition.

o Store in a locked-up area or one accessible only to qualified or authorized personnel.

e Incompatible materials to avoid are strong oxidizing agents, strong bases, and strong
reducing agents.[6]

First-Aid and Emergency Procedures

The following diagrams illustrate the recommended first-aid and spill response procedures.
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Exposure Route Immediate Action Medical Attention

»
Ingestion w jJ@ Immediately call POISON CENTER/doctor
>

Inhalation Get medical advice/attention

Move to fresh air

Wash with soap and water

Skin Contact Take off contaminated clothing Rinse with plenty of water Call in ophthalmologist

For at least 15 minutes

Eye Contact

Click to download full resolution via product page

Caption: First-aid measures for different exposure routes.
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Evacuate danger area

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Contain spill with inert absorbent material

Collect into suitable, closed containers for disposal

Clean affected area

Dispose of waste in accordance with regulations

Click to download full resolution via product page

Caption: General workflow for spill response.
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Toxicological and Ecological Information

Detailed toxicological and ecological studies for Ethyl 3-bromo-5-fluoroisonicotinate are not
extensively available in the public domain. However, based on the hazard classifications, it is
known to be fatal if swallowed, inhaled, or in contact with skin. It is also very toxic to aquatic life
with long-lasting effects. Therefore, release into the environment must be strictly avoided.

Symptoms of exposure may include coughing, shortness of breath, headache, nausea, and
vomiting.

Stability and Reactivity

o Reactivity: Vapour/air mixtures can be explosive with intense warming.

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).

o Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[6]
Also, avoid incompatible products.

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[6]

e Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide
(CO), carbon dioxide (CO2), hydrogen halides, gaseous hydrogen fluoride (HF), fluorine, and
bromine.[6][8]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.
Chemicals should be left in their original containers, and not mixed with other waste.
Uncleaned containers should be handled in the same manner as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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